Cas no 207556-03-4 (2-methylidene-1-azabicyclo[2.2.2]octan-3-one;hydrate;hydrochloride)

• Product Name: 2-methylidene-1-azabicyclo[2.2.2]octan-3-one;hydrate;hydrochloride
• CAS No: 207556-03-4
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• MDL: MFCD00167978
• CID: 1396084
• PubChem ID: 24896928
• Update Time: 2025-04-20

2-methylidene-1-azabicyclo[2.2.2]octan-3-one;hydrate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methylene-3-quinuclidinone hydrochloride hydrate
• 3-methylene-4-azabicyclo[2.2.2]octan-2-one, chloride, hydrate
• SureCN4958476
• M46128_ALDRICH
• CTK8E4091
• SBB057220
• 39401A
• 2-methylidene-1-azabicyclo[2.2.2]octan-3-one,hydrate,hydrochloride
• 2-methylidene-1-azabicyclo[2.2.2]octan-3-one
• hydrate
• hydrochloride
• 2-Methylene-3-quinuclidinone hydrochloride hydrate, 96%
• AKOS024364964
• 2-Methylenequinuclidin-3-one hydrochloride hydrate
• starbld0002921
• 2-methylene-1-azabicyclo[2.2.2]octan-3-one hydrochloride hydrate
• SCHEMBL4958476
• LQTODMPQFWEUFY-UHFFFAOYSA-N
• 2-METHYLENE-3-QUINUCLIDINONE HYDRO-
• 2-methylidene-1-azabicyclo[2.2.2]octan-3-one;hydrate;hydrochloride
• 207556-03-4
• DTXSID80585224
• 2-Methylidene-1-azabicyclo[2.2.2]octan-3-one--hydrogen chloride--water (1/1/1)

• MDL： MFCD00167978
• Inchi： 1S/C8H11NO.ClH.H2O/c1-6-8(10)7-2-4-9(6)5-3-7;;/h7H,1-5H2;1H;1H2
• InChI Key： LQTODMPQFWEUFY-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(=C)N2CCC1CC2.O

Computed Properties

• Exact Mass: 209.08200
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 263 °C (dec.) (lit.)
• PSA: 63.93000
• LogP: -0.50630
• Solubility: Not determined

2-methylidene-1-azabicyclo[2.2.2]octan-3-one;hydrate;hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines Quinuclidones